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Compound of Interest

Compound Name: Enazadrem

Cat. No.: B025868 Get Quote

For researchers and scientists engaged in drug development, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the recommended

disposal procedures for Enazadrem, synthesized from general laboratory safety protocols and

chemical waste management principles.

Note: Specific disposal guidelines for Enazadrem are not readily available. The following

procedures are based on best practices for handling laboratory chemicals of a similar nature. It

is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with local, state, and federal

regulations.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Enazadrem is provided below.

This information is crucial for a preliminary assessment of its potential hazards.

Property Value Source

Molecular Formula C₁₈H₂₅N₃O [1][2]

Molecular Weight 299.4 g/mol [1]

CAS Number 107361-33-1 [1]
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General Safety and Handling Precautions
When handling Enazadrem, researchers should adhere to standard laboratory safety protocols

to minimize exposure and risk.

Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment (PPE), including safety glasses or goggles,

a lab coat, and chemical-resistant gloves.[3]

Gloves should be inspected before use and disposed of properly after handling the

substance.

Handling:

Avoid inhalation of any dust or vapors. Handle in a well-ventilated area, preferably in a

chemical fume hood.

Prevent contact with skin and eyes.[3]

Wash hands thoroughly after handling.[3]

Spill Management
In the event of a spill, the following general procedure should be followed:

Evacuate and Secure: Immediately evacuate the spill area and restrict access.

Inform Supervisor: Notify your laboratory supervisor and your institution's EHS department.

Assess the Spill: Determine the extent and nature of the spill.

Neutralize and Absorb: Use an appropriate absorbent material to contain and clean up the

spill. The choice of absorbent will depend on the chemical properties of the spilled material.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent.
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Dispose of Waste: All contaminated materials, including absorbents and cleaning supplies,

must be disposed of as hazardous waste.

Disposal Procedures
As no specific disposal instructions for Enazadrem were found, the following general workflow

for chemical waste disposal should be followed. This represents a logical process for ensuring

safe and compliant disposal.
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Caption: General workflow for the collection, storage, and disposal of laboratory chemical

waste.

Step-by-Step Disposal Guidance:

Waste Characterization: Although a specific Safety Data Sheet (SDS) for Enazadrem is not

available, it should be treated as a potentially hazardous chemical. All waste containing

Enazadrem, including contaminated labware and PPE, should be considered chemical

waste.

Segregation: Do not mix Enazadrem waste with other chemical waste streams unless

compatibility has been confirmed. Improper mixing of chemicals can lead to dangerous

reactions.

Containerization:

Use a chemically compatible and leak-proof container for waste collection.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name ("Enazadrem"), and any known hazard characteristics.

Keep the container closed except when adding waste.

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Follow your institution's guidelines for the maximum accumulation time for hazardous

waste.[4]

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

waste.

Do not dispose of Enazadrem down the drain or in the regular trash.[5][6] Chemical waste

must be disposed of through a licensed hazardous waste disposal facility.[7]
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Decision Process for Chemical Waste Disposal
The following diagram illustrates the logical steps to determine the appropriate disposal

pathway for a laboratory chemical for which specific information is not readily available.
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Caption: Decision-making flowchart for the disposal of uncharacterized chemical waste.
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By following these general guidelines and consulting with institutional safety professionals,

researchers can ensure the safe and responsible disposal of Enazadrem and other laboratory

chemicals, thereby fostering a secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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